6-Chloropyrazolo[1,5-a]pyridine

• IUPAC Name: 6-chloropyrazolo[1,5-a]pyridine
• InChI: InChI=1S/C7H5ClN2/c8-6-1-2-7-3-4-9-10(7)5-6/h1-5H
• InChI Key: FVQLCVVQFXTCFV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN2C1=CC=N2)Cl
• Molecular Formula: C7H5ClN2
• Molecular Weight: 152.58 g/mol

Description

6-Chloropyrazolo[1,5-a]pyridine is a useful research compound. Its molecular formula is C7H5ClN2 and its molecular weight is 152.58 g/mol. The purity is usually 95%.
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Scientific Research Applications

Chemical and Pharmaceutical Synthesis

6-Chloropyrazolo[1,5-a]pyridine, as part of the broader pyrazolo[1,5-a]pyrimidine scaffold, is extensively used in medicinal chemistry due to its versatility in forming drug-like candidates. It's a building block for developing compounds with a broad range of medicinal properties such as anticancer, CNS agents, anti-infectious, anti-inflammatory, CRF1 antagonists, and radiodiagnostics. The structure-activity relationship (SAR) studies around this scaffold have garnered significant attention, leading to the derivation of many lead compounds for various disease targets. Ongoing research suggests ample opportunities for exploiting this scaffold further to develop potent drug candidates (Cherukupalli et al., 2017).

Catalysis and Organic Synthesis

Heterocyclic N-oxide derivatives, such as those from pyridine and pyrazolo[1,5-a]pyridine structures, have demonstrated significant usefulness as versatile synthetic intermediates with considerable biological importance. They play a crucial role in various domains, including metal complexes formation, catalysts design, asymmetric catalysis and synthesis, and medicinal applications. These classes of organic compounds exhibit a range of functionalities, especially in the development of potent N-oxide compounds with activities like anticancer, antibacterial, and anti-inflammatory (Li et al., 2019).

Optoelectronic Materials

The incorporation of 6-Chloropyrazolo[1,5-a]pyridine in π-extended conjugated systems, like quinazoline and pyrimidine derivatives, is highly valued for creating novel optoelectronic materials. These materials find applications in electronic devices, luminescent elements, photoelectric conversion elements, and image sensors. The derivatives have been utilized in fabricating materials for organic light-emitting diodes (OLEDs), including highly efficient red phosphorescent OLEDs and white OLEDs. Furthermore, these derivatives are of interest as potential structures for nonlinear optical materials and colorimetric pH sensors (Lipunova et al., 2018).